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Compound of Interest

Compound Name: BMS-986235

Cat. No.: B1192409 Get Quote

Technical Support Center: LAR-1219
This technical support center provides guidance on the stability and storage of LAR-1219, a

selective formyl peptide receptor 2 (FPR2) agonist. The information is intended for researchers,

scientists, and drug development professionals to ensure the integrity of the compound

throughout their experiments.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for LAR-1219?

A1: Proper storage of LAR-1219 is crucial for maintaining its purity and activity.

Recommendations for both solid and solution forms are summarized below.

Q2: How long can I store LAR-1219?

A2: The shelf life of LAR-1219 depends on the storage conditions and whether it is in solid form

or in solution.[1][2][3]

Q3: How should I prepare stock solutions of LAR-1219?

A3: It is recommended to prepare stock solutions in appropriate solvents and store them at low

temperatures. For in vivo experiments, specific formulations are suggested to ensure solubility

and delivery.[1] If precipitation or phase separation occurs during preparation, gentle heating

and/or sonication can be used to aid dissolution.[1]
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Q4: Is LAR-1219 sensitive to light?

A4: While specific photostability data for LAR-1219 is not readily available, it is a general best

practice to protect all research compounds from light to prevent potential photodegradation.

Therefore, it is recommended to store LAR-1219 in light-resistant containers or in the dark.

Q5: What is the stability of LAR-1219 in aqueous solutions at different pH values?

A5: Detailed pH stability studies for LAR-1219 are not publicly available. However, many small

molecules are susceptible to hydrolysis at acidic or basic pH. It is advisable to prepare aqueous

solutions fresh and use them promptly. If storage of aqueous solutions is necessary, it should

be done at low temperatures, and the pH should be kept close to neutral if the compound's

stability profile is unknown.

Data Summary
Table 1: Recommended Storage Conditions for LAR-1219

Form Storage Temperature Recommended Duration

Solid Powder -20°C Up to 3 years

In Solvent -80°C Up to 1 year

In Solvent -20°C Up to 1 month

Data compiled from multiple vendor specifications.

Table 2: Suggested Formulations for In Vivo Studies

Protocol Solvents Max Solubility Achieved

1
10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.5 mg/mL (6.92 mM)

2 10% DMSO, 90% Corn Oil ≥ 2.5 mg/mL (6.92 mM)

3
10% DMSO, 90% (20% SBE-

β-CD in Saline)
≥ 1.2 mg/mL (3.32 mM)
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These protocols yield clear solutions.
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Issue Observed Potential Cause Recommended Action

Precipitation in stock solution

upon storage

The compound may have

limited solubility in the chosen

solvent at low temperatures.

The concentration might be too

high for long-term storage.

Try preparing a more dilute

stock solution. Before use,

allow the solution to warm to

room temperature and vortex

to ensure any precipitate has

redissolved. If the issue

persists, consider preparing

fresh solutions before each

experiment. Gentle sonication

can also aid in redissolution.

Inconsistent or poor results in

bioassays

This could be due to

degradation of the compound.

Repeated freeze-thaw cycles

of stock solutions can lead to

degradation.

Aliquot stock solutions into

single-use volumes to avoid

repeated freeze-thaw cycles.

Always use freshly prepared

working solutions for your

experiments. It is also

advisable to periodically check

the purity of your stock solution

using an analytical method like

HPLC if you suspect

degradation.

Color change in the solid

compound or solution

A change in color can be an

indicator of chemical

degradation or oxidation.

Discard the compound or

solution showing a color

change. Ensure that the

compound is stored under the

recommended conditions,

particularly with protection from

light and air (e.g., by using

amber vials and ensuring

containers are tightly sealed).

Difficulty dissolving the

compound

LAR-1219 may require specific

solvent systems for complete

dissolution.

Refer to the suggested

formulation protocols which

utilize co-solvents like DMSO,

PEG300, and Tween-80 to
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enhance solubility. If you are

using a different solvent

system, you may need to

optimize the composition.

Sonication can be a useful tool

to aid dissolution.

Experimental Protocols
General Protocol for Assessing LAR-1219 Stability by
HPLC
This protocol provides a general workflow for monitoring the stability of LAR-1219 under

various stress conditions.

Preparation of Stock Solution:

Accurately weigh a known amount of LAR-1219 powder.

Dissolve in a suitable solvent (e.g., DMSO) to prepare a concentrated stock solution.

Stress Conditions:

Acid/Base Hydrolysis: Dilute the stock solution in acidic (e.g., 0.1 N HCl) and basic (e.g.,

0.1 N NaOH) solutions.

Oxidative Degradation: Dilute the stock solution in a solution of hydrogen peroxide (e.g.,

3% H₂O₂).

Thermal Degradation: Incubate the solid powder and stock solution at elevated

temperatures (e.g., 40°C, 60°C).

Photostability: Expose the solid powder and stock solution to a light source (e.g., UV

lamp).

Time Points:
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Collect samples at various time points (e.g., 0, 2, 4, 8, 24 hours) from each stress

condition.

Neutralize the acid and base samples before analysis.

HPLC Analysis:

Analyze the samples using a suitable reversed-phase HPLC method. A C18 column is

often a good starting point.

The mobile phase could consist of a gradient of an aqueous buffer (e.g., ammonium

acetate) and an organic solvent (e.g., acetonitrile or methanol).

Use a UV detector to monitor the elution of LAR-1219 and any potential degradation

products.

Data Analysis:

Calculate the percentage of LAR-1219 remaining at each time point compared to the initial

time point (T=0).

Identify and quantify any degradation products that appear as new peaks in the

chromatogram.
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Caption: Workflow for Forced Degradation Study of LAR-1219.
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Caption: Troubleshooting Logic for Inconsistent Experimental Results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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